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Compound of Interest

Compound Name: Triphenylsilanol

Cat. No.: B1683266 Get Quote

For Immediate Reference: Key Safety and Hazard Information

Triphenylsilanol, a crystalline powder utilized in diverse research and development

applications, necessitates careful handling due to its potential health hazards. This guide

provides an in-depth overview of critical safety information, handling protocols, and emergency

procedures to ensure the well-being of laboratory personnel and the integrity of research

outcomes.

Section 1: Hazard Identification and Classification
Triphenylsilanol is classified as a hazardous substance. The primary hazards are skin, eye,

and respiratory irritation.[1][2][3][4] It is crucial for all personnel to be thoroughly familiar with

the hazard classifications outlined in the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard
Classification

Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2][5]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[2][4][5]

Specific target organ

toxicity — single

exposure

Category 3 Warning

H335: May cause

respiratory irritation[1]

[2][4]

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of triphenylsilanol is fundamental to its

safe handling and storage.

Property Value

Chemical Formula C18H16OSi[5][6]

Molecular Weight 276.40 g/mol [1][4]

Appearance White crystalline powder[1][2]

Odor Odorless[1]

Melting Point 146-155°C

Autoignition Temperature 535 °C / 995 °F[1]

Solubility Insoluble in water[5][7]. Soluble in acetone[5].

Section 3: Toxicological Data
The primary toxicological concern associated with triphenylsilanol is its irritant properties.

While comprehensive toxicological studies are not extensively detailed in publicly available

safety data sheets, the following acute toxicity data has been reported.
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Route of Exposure Species Test Value

Intravenous Mouse LD50 180 mg/kg[5]

Note on Experimental Protocols: The provided search results do not contain detailed

experimental methodologies for the toxicological data cited. The LD50 value is presented as a

summary finding in the safety data sheet. For detailed experimental protocols, researchers

should consult specialized toxicological databases or the primary literature.

Section 4: Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimizing exposure risk.

Handling:

Work in a well-ventilated area. Local exhaust ventilation is recommended to minimize dust

exposure.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(neoprene or nitrile rubber), safety glasses with side-shields or goggles, and a lab coat.[6]

Avoid dust formation and inhalation.[1][6]

Use non-sparking tools to prevent electrostatic discharge.

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][6][7]

Store away from incompatible materials such as acids, alcohols, and oxidizing agents.[6]

Section 5: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][3][5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release Measures:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE.
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Avoid dust formation.

Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][2][6]

Prevent entry into sewers and public waters.[6]

Section 6: Exposure Response Workflow
The following diagram outlines the logical workflow for responding to a potential

triphenylsilanol exposure.

Exposure Incident Immediate Actions Assessment

Intervention

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion) Remove from Exposure Source Decontaminate

(Fresh Air, Wash Skin, Flush Eyes) Assess Severity of Symptoms

Administer First AidMinor Symptoms
Seek Professional Medical Attention

Severe or Persistent Symptoms

If symptoms persist

Click to download full resolution via product page

Caption: Workflow for responding to a triphenylsilanol exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.cn [assets.thermofisher.cn]

2. fishersci.com [fishersci.com]

3. Triphenylsilanol(791-31-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

4. Triphenylsilanol | C18H16OSi | CID 69925 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19284&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA19284&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8695.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8695.0-msds.pdf
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-custom-synthesis
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19284&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA19284&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB3176674_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3176674_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenylsilanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. tcichemicals.com [tcichemicals.com]

6. gelest.com [gelest.com]

7. Triphenylsilanol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

To cite this document: BenchChem. [Navigating the Safe Handling of Triphenylsilanol: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683266#health-and-safety-information-for-handling-
triphenylsilanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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